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An In-depth Technical Guide to the Physical Properties of Pentachlorocyclopropane

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pentachlorocyclopropane (CAS No. 6262-51-7) is a halogenated cyclic hydrocarbon with the

molecular formula C₃HCl₅.[1][2][3] It presents as a colorless to pale yellow liquid with a faint,

minty odor.[1][4][5] This compound serves as a valuable intermediate in synthetic chemistry,

particularly in the preparation of more complex molecules like tetrachlorocyclopropene and

substituted phenyltrichlorocyclopropene derivatives.[6] Its high degree of chlorination and

strained three-membered ring structure impart unique reactivity and physical characteristics.

This document provides a comprehensive overview of its key physical properties, supported by

experimental methodologies for their determination.

Physical and Chemical Properties
The physical properties of pentachlorocyclopropane have been reported across various

sources. The following table summarizes the most frequently cited quantitative data. It is

important to note that some discrepancies exist in the literature, particularly for properties

sensitive to purity and measurement conditions, such as boiling point and flash point.
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Property Value

Molecular Formula C₃HCl₅

Molecular Weight 214.31 g/mol

Appearance Colorless to pale yellow liquid[1][4][5]

Odor Faint, minty[1][4]

Density 1.668 g/mL at 25 °C[5][7]

Boiling Point
55-56 °C at 7 mmHg[7][8] 70 °C at 19 mmHg[4]

182.2 °C at 760 mmHg[2]

Melting Point -5.0 °C[9]

Refractive Index (n²⁰/D) 1.5169[7]

Flash Point 101 °C (213.8 °F) - closed cup

Vapor Pressure 1.12 mmHg at 25 °C[2]

Solubility

Insoluble in water; Sparingly soluble in non-

polar organic solvents (e.g., hexane, benzene,

toluene)[9]

Thermal Stability

Unstable above 100 °C; undergoes

isomerization to 1,1,3,3,3-

pentachloropropene[1][4]

Experimental Protocols for Property Determination
The following sections detail generalized experimental methodologies for determining the key

physical properties of liquid compounds like pentachlorocyclopropane.

Determination of Boiling Point at Reduced Pressure
Due to its thermal instability above 100 °C, the boiling point of pentachlorocyclopropane is

determined under reduced pressure to prevent decomposition.[1][4]
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Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the

external pressure. By reducing the external pressure using a vacuum system, the boiling point

is lowered.

Methodology:

Apparatus Setup: Assemble a vacuum distillation apparatus, including a round-bottom flask,

a distillation head with a thermometer, a condenser, and a receiving flask. Connect the

apparatus to a vacuum pump via a manostat or pressure controller to maintain a constant

pressure.

Sample Preparation: Place a sample of pentachlorocyclopropane and a boiling chip or

magnetic stir bar into the round-bottom flask.

Measurement: a. Gradually evacuate the system to the desired pressure (e.g., 7 mmHg). b.

Begin heating the sample gently using a heating mantle. c. Record the temperature at which

the liquid boils and a steady stream of condensate is observed on the thermometer bulb and

in the condenser. This temperature is the boiling point at the measured pressure.

Data Reporting: The boiling point should be reported along with the corresponding pressure,

for example, 55-56 °C / 7 mmHg.[7][8]

Determination of Density
The density of liquid samples can be accurately measured using a vibrating-tube densimeter.

[10]

Principle: A U-shaped glass tube is electromagnetically excited to oscillate at its characteristic

frequency. This frequency changes when the tube is filled with a sample; the change in

frequency is directly related to the density of the sample.

Methodology:

Calibration: Calibrate the densimeter with two standards of known density, typically dry air

and degassed, bidistilled water, at a controlled temperature (e.g., 25 °C).[10]
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Sample Introduction: Inject the pentachlorocyclopropane sample into the measurement

cell, ensuring no air bubbles are present.

Temperature Equilibration: Allow the sample to reach thermal equilibrium with the

instrument's Peltier thermostat, set to the desired temperature (25 °C).

Measurement: The instrument measures the oscillation period and automatically calculates

the density. Modern instruments can apply viscosity corrections for high-precision

measurements.[10]

Data Reporting: Report the density in g/mL or g/cm³ to three decimal places, specifying the

temperature (e.g., 1.668 g/mL at 25 °C).

Determination of Refractive Index
The refractive index is a fundamental physical property that can be determined using a

standard refractometer, such as an Abbé or digital refractometer.[10]

Principle: The refractive index (n) is the ratio of the speed of light in a vacuum to its speed in

the substance. It is measured by observing the critical angle of refraction of a light beam

(typically the sodium D-line at 589.3 nm) as it passes through the sample.[10]

Methodology:

Calibration: Calibrate the refractometer using a standard of known refractive index, such as

distilled water.

Temperature Control: Set the instrument's temperature controller to 20 °C, as refractive index

is temperature-dependent.

Sample Application: Apply a few drops of pentachlorocyclopropane to the surface of the

measurement prism.

Measurement: Close the prism and allow the sample to equilibrate. The instrument will

measure and display the refractive index.

Data Reporting: Report the dimensionless refractive index value, specifying the temperature

and the wavelength of light used (e.g., n²⁰/D 1.5169).
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Synthetic Pathways and Logical Relationships
Pentachlorocyclopropane is a key building block in organic synthesis. Its primary utility lies in

its role as a precursor to other chlorinated cyclic compounds and as a reactant in addition

reactions. The following diagram illustrates its central role in several synthetic workflows.
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Caption: Synthetic pathways to and reactions of pentachlorocyclopropane.

This workflow illustrates two primary methods for the synthesis of pentachlorocyclopropane:

the addition of dichlorocarbene (generated from chloroform and a strong base) to 1,2-

trichloroethylene[11], and the direct chlorination of 3,3,3-trichloropropylene.[12] It also shows

its subsequent conversion into several classes of valuable chemical compounds.[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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